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Compound of Interest

Compound Name: 4-Phenylpentan-1-ol

Cat. No.: B3114134

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-Phenylpentan-1-ol
and its closely related isomers in the synthesis of fragrance and aroma compounds. This
document details its aroma profile, applications in perfumery, and includes experimental
protocols for its synthesis and incorporation into fragrance formulations.

Introduction

4-Phenylpentan-1-ol and its structural isomers are valuable aroma chemicals in the fragrance
industry, prized for their complex scent profiles that can add depth and character to a wide
range of products. These compounds typically possess floral, green, and woody notes, making
them versatile ingredients in fine fragrances, cosmetics, and other scented products. Due to
the limited publicly available data specifically for 4-Phenylpentan-1-ol (CAS 19967-24-9), this
document also incorporates information from its closely related and more widely documented
isomers, such as 4-methyl-4-phenyl-pentan-1-als and other phenylpentanol derivatives. This
compiled data provides a foundational understanding for researchers and developers in the
field of fragrance chemistry.

Aroma Profile and Applications
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The olfactory characteristics of phenylpentanol derivatives are diverse, ranging from fresh and

floral to deep and woody. These compounds are utilized to impart specific scent notes and to

act as modifiers that enhance or round out a fragrance composition.

Table 1: Aroma Profile of 4-Phenylpentan-1-ol and Related Compounds

Compound

Aroma Description

Reference

2,4-Dimethyl-4-phenyl-

pentanal

Green, fresh leaves with a

woody note.

[1]

4-Methyl-4-(p-methylphenyl)-1-
pentanal

Interesting spicy note.

[1]

4-Methyl-4-(p-tert-
butylphenyl)-1-pentanal

Green-combative scent with a

slightly herbaceous note.

[1]

A related Phenylpentanol

derivative

Strong floral smell with a weak
balsamic and a strong hyacinth

note.

[1]

Other related Phenylpentanol

derivatives

Intense lily of the valley

fragrance.

[1]

Additional related

Phenylpentanol derivatives

Floral, green-fruity smell.

[1]

Table 2: Application and Recommended Usage Levels
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Recommended
Compound/Derivati o Concentration in
Application Reference
ve Class Fragrance
Concentrate
Fine fragrances,
cosmetics (creams,
lotions), toiletries
4-Methyl-4-phenyl-1- ]
(soaps, oral care), 1% to 50% by weight. [1]
pentanals
household products
(detergents, cleaners,
fabric softeners).
Fragrance
4-Phenyl-1-butanol Up to 0.5% [2]

formulations.

Experimental Protocols

The following protocols are generalized from patent literature for the synthesis of
phenylpentanol derivatives. Researchers should adapt these methods based on available
starting materials and desired final products.

Protocol 1: Synthesis of 4-Methyl-4-phenyl-1-pentanal via Hydroformylation
This protocol describes a general method for the synthesis of a precursor to phenylpentanols.

Objective: To synthesize 4-methyl-4-phenyl-1-pentanal from 3-methyl-3-(p-methylphenyl)-1-
butene.

Materials:

3-methyl-3-(p-methylphenyl)-1-butene

[Rh(CO)2Cl]2 (Rhodium carbonyl chloride) or other suitable rhodium catalyst

Triphenylphosphine

Carbon monoxide (CO)
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e Hydrogen (H2)

e Solvent (e.g., cyclohexane, methanol, or ethyl acetate)
» High-pressure autoclave with magnetic stirrer
Procedure:

e Charge a 1-liter high-pressure autoclave with 710 g (4.4 mol) of 3-methyl-3-(p-
methylphenyl)-1-butene, 42.7 mg of a rhodium catalyst, and 1.42 g of triphenylphosphine.[1]

o Atroom temperature, pressurize the autoclave with a 1:1 mixture of CO and H2 to 100 bar.
e Heat the mixture to 100°C, then increase the pressure to 300 bar with the CO/H2 mixture.
e Maintain the temperature and pressure for 12 hours with constant stirring.

o Cool the autoclave to room temperature and carefully vent the gases.

e The crude product can be purified by fractional distillation.

Protocol 2: Modification of a Fougeére Type Perfume Composition

Objective: To demonstrate the modifying effect of a 4-methyl-4-phenyl-1-pentanal derivative in
a classic fragrance type.

Materials:

Pre-formulated Fougére type perfume base

4-Methyl-4-phenyl-1-pentanal derivative

Dipropylene glycol (DPG) as a solvent/diluent

Glass beakers and stirring rods

Perfumer's scale

Procedure:
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e Prepare a standard Fougere type perfume composition. A typical composition possesses a
fresh-herbaceous character.

» Create a control sample by mixing 90 parts of the Fougére base with 10 parts of dipropylene
glycol.

» Create the experimental sample by replacing the 10 parts of dipropylene glycol with 10 parts
of the 4-methyl-4-phenyl-1-pentanal derivative, mixed with 80 parts of the Fougéere base.

» Allow both compositions to macerate for at least 48 hours in a cool, dark place.

o Evaluate the olfactory properties of both samples on fragrance blotters over time (top,
middle, and base notes). The composition containing the phenylpentanal derivative is
expected to have a more rounded green fond note with better diffusion and increased
fullness.[1]

Visualizations

Diagram 1: General Synthesis Workflow for Phenylpentanals

4 Purifi Reduction
Substituted Phenylbutene (CO, H2, Rh catalyst) rude Phenylpentanal i (e.0., NaBH4 or H2/catalyst)

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of 4-phenylpentan-1-ol derivatives.

Diagram 2: Application in Fragrance Formulation
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Fragrance Accord Development

Base Accord Heart Accord Top Accord
(e.g., Woody, Musky) (e.g., Floral, Spicy) (e.g., Citrus, Green)

4-Phenylpentan-1-ol
(Maodifier/Blender)

Adds green, floral,
woody nuances

Y A \4
Final Fragrance Concentrate

Click to download full resolution via product page

Caption: Logical relationship of 4-Phenylpentan-1-ol in a fragrance composition.

Safety and Handling

As with all chemicals, proper safety precautions should be taken when handling 4-
Phenylpentan-1-ol and its derivatives. It is recommended to consult the Safety Data Sheet
(SDS) for specific handling and personal protective equipment (PPE) requirements. Standard
laboratory practices, including working in a well-ventilated area and wearing gloves and safety
glasses, are advised.

Conclusion

4-Phenylpentan-1-ol and its related structures are versatile and valuable components in the
palette of the modern perfumer and fragrance chemist. Their complex aroma profiles allow for
the creation of novel and sophisticated scent compositions. The provided protocols offer a
starting point for the synthesis and application of these compounds, encouraging further
research and development in the field of aroma chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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